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Compound of Interest

Compound Name: Phenyiltriacetoxysilane

Cat. No.: B106823

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
the manufacturer before handling any chemical.

Introduction

Phenyltriacetoxysilane (CAS No. 18042-54-1) is a silicon compound with applications in
chemical synthesis and materials science. Due to its reactivity, particularly with moisture, a
thorough understanding of its properties and safe handling procedures is critical for laboratory
personnel. This guide provides a comprehensive overview of the known safety data, handling
precautions, and emergency procedures for Phenyltriacetoxysilane, with a focus on its use in
research and development settings.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Phenyltriacetoxysilane is
presented in the table below. This information is crucial for understanding its behavior under
various laboratory conditions.
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Property Value

CAS Number 18042-54-1

EINECS Number 241-952-9[1]

Molecular Formula C12H1406Si[1]

Molecular Weight 282.32 g/mol [1]

Appearance Colorless Liquid

Boiling Point 291.0 £ 13.0 °C at 760 mmHg
Flash Point 1079+ 154 °C

Density 1.2+0.1 g/lcm?3

Hazard Identification and GHS Classification

As of the latest available data, Phenyltriacetoxysilane is not classified under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. Safety Data Sheets
indicate "no data available" for most hazard classifications, including acute toxicity, skin
corrosion/irritation, and carcinogenicity.[1]

However, the primary hazard associated with Phenyltriacetoxysilane is its reactivity with
water and moisture. Upon contact with moisture, it hydrolyzes to form acetic acid. Therefore,
the hazards associated with acetic acid must be considered when handling
Phenyltriacetoxysilane, especially in non-inert atmospheres.

Hazards of Decomposition Product (Acetic Acid):
o Causes severe skin burns and eye damage.
o May cause respiratory irritation.

o Flammable liquid and vapor.

Toxicological Information
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There is a significant lack of specific toxicological data for Phenyltriacetoxysilane. The
available Safety Data Sheets explicitly state "no data available" for acute oral, dermal, and
inhalation toxicity, as well as for chronic effects such as carcinogenicity and reproductive
toxicity.[1] Researchers should handle this compound with the assumption that it may be
hazardous and take all necessary precautions to avoid exposure.

The primary toxicological concern arises from its decomposition product, acetic acid.

Occupational Exposure Limits

No specific occupational exposure limits (OELs) have been established for
Phenyltriacetoxysilane. In the absence of a specific OEL, it is crucial to minimize exposure
through engineering controls, administrative controls, and personal protective equipment.

Given that acetic acid is a primary decomposition product, its OELs should be considered when
working with Phenyltriacetoxysilane in environments where moisture may be present.

Substance Agency TWA STEL
10 ppm (25 mg/m3)[2
Acetic Acid OSHA (PEL) ppm ( g/l
[31[4]
10 ppm (25 mg/m3)[3 15 ppm (37 mg/m3)[3
Acetic Acid NIOSH (REL) ppm ( g/m3E] ppm ( g/m3E3]
[4] [4]
Acetic Acid ACGIH (TLV) 10 ppm (25 mg/m3)[4] 15 ppm (37 mg/m3)[4]
Acetic Acid EU-OEL 10 ppm (25 mg/m3)[5] 20 ppm (50 mg/m3)[5]

TWA: Time-Weighted Average (8-hour) | STEL: Short-Term Exposure Limit (15-minute)

Handling and Storage

Proper handling and storage procedures are paramount to ensure safety when working with
Phenyltriacetoxysilane. The following protocols are based on its moisture-sensitive nature.

Standard Handling Protocol
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Standard Handling Workflow for Phenyltriacetoxysilane.
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Key Handling Precautions:

Work in a well-ventilated area: All manipulations should be carried out in a certified chemical
fume hood.

e Prevent moisture contact: Use dry glassware, syringes, and an inert atmosphere (e.g.,
nitrogen or argon).

¢ Avoid inhalation, ingestion, and skin contact: Utilize appropriate personal protective
equipment.

e Grounding: Take precautionary measures against static discharge.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from moisture, heat, sparks, and open flames.

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.

Personal Protective Equipment (PPE)

A robust PPE protocol is essential to minimize the risk of exposure.
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Recommended Personal Protective Equipment
Eye Protection
(Safety Goggles/Face Shield)

Hand Protection

(Chemical-Resistant Gloves, e.g., Nitrile)

Body Protection
(Flame-Retardant Lab Coat)

Respiratory Protection
(Use in Fume Hood)

Click to download full resolution via product page

Hierarchy of Personal Protective Equipment.

* Eye/Face Protection: Wear chemical safety goggles and a face shield.

« Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves
(e.g., nitrile rubber). Change gloves immediately if contaminated.

+ Respiratory Protection: Work in a chemical fume hood. If ventilation is inadequate, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and acid gases may be
necessary.

First Aid Measures

In case of exposure, immediate action is crucial.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If breathing has stopped,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Spill and Emergency Procedures

Prompt and appropriate response to a spill is critical to prevent harm to personnel and the

environment.

Spill Response Protocol

Ensure Ventilation
(If Safe)
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Workflow for Responding to a Phenyltriacetoxysilane Spill.

Spill Response Steps:
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o Evacuate: Immediately evacuate unnecessary personnel from the spill area.
« Ventilate: Ensure adequate ventilation, but avoid introducing moisture.

» Contain: Wear appropriate PPE. Contain the spill using a non-combustible, inert absorbent
material (e.g., sand, vermiculite). Do not use water.

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water if appropriate for the surface.

» Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.

o Unsuitable Extinguishing Media:DO NOT USE WATER. Phenyltriacetoxysilane reacts with
water, which may exacerbate the situation.

o Specific Hazards: Thermal decomposition may produce carbon oxides and silicon oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Ecotoxicological Information

There is currently no data available on the ecotoxicological effects of Phenyltriacetoxysilane.
[1] It is recommended to prevent its release into the environment. Spills should be contained
and disposed of properly to avoid contamination of soil and waterways.

Disposal Considerations
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Dispose of Phenyltriacetoxysilane and any contaminated materials as hazardous waste. All
disposal practices must be in compliance with local, state, and federal regulations. Do not
dispose of down the drain or with regular trash. Contact a licensed professional waste disposal
service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

